Cas no 5083-86-3 (2-[4-(4-Methylphenyl)piperazin-1-yl]-1-phenylethanol)

• Product Name: 2-[4-(4-Methylphenyl)piperazin-1-yl]-1-phenylethanol
• CAS No: 5083-86-3
• MF: C₁₉H₂₄N₂O
• MW: 296.406664848328
• CID: 2707702
• PubChem ID: 258883
• Update Time: 2025-04-21

2-[4-(4-Methylphenyl)piperazin-1-yl]-1-phenylethanol Chemical and Physical Properties

Names and Identifiers

• 94437-03-3
• 2-[4-(4-Methylphenyl)piperazin-1-yl]-1-phenylethan-1-ol
• NCIOpen2_005319
• NSC88254
• 5083-86-3
• DTXSID20965066
• NSC-88254
• 2-[4-(4-Methylphenyl)piperazin-1-yl]-1-phenylethanol

• Inchi： 1S/C19H24N2O/c1-16-7-9-18(10-8-16)21-13-11-20(12-14-21)15-19(22)17-5-3-2-4-6-17/h2-10,19,22H,11-15H2,1H3
• InChI Key： YBIHBJLEGXTDCM-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)CN1CCN(C2C=CC(C)=CC=2)CC1

Computed Properties

• Exact Mass: 296.188863393Da
• Monoisotopic Mass: 296.188863393Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.7Ų